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Abstract

1H,1H-Perfluorononylamine is a fluorinated organic compound with growing interest in
various scientific and industrial fields. Its unique properties, stemming from the highly
electronegative fluorine atoms, make it a promising candidate for advanced material
development and biomedical applications. This technical guide explores potential research
areas for 1H,1H-Perfluorononylamine, providing an in-depth overview of its applications in
surface modification, materials science, and biological systems. This document summarizes
key quantitative data, details relevant experimental protocols, and visualizes complex
processes to facilitate further investigation and innovation.

Introduction

1H,1H-Perfluorononylamine, with the chemical formula CoHaF17N, is a single-chain
perfluoroalkyl substance. The presence of the long perfluorinated tail imparts unique
characteristics such as hydrophobicity, oleophobicity, and high thermal and chemical stability.
The terminal amine group provides a reactive site for further chemical modifications, making it
a versatile building block for creating functionalized surfaces and materials. Current research
highlights its potential in creating superhydrophobic surfaces, biocompatible coatings, and as a
tool in studying biological interactions.
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Physicochemical Properties

A summary of the key physicochemical properties of 1H,1H-Perfluorononylamine is
presented below. This data is essential for understanding its behavior in different experimental

settings.
Property Value Reference
Molecular Formula CoHaF17N PubChem
Molecular Weight 449.11 g/mol PubChem

Not specified, likely a liquid or
Appearance ] ] General knowledge
low-melting solid

Boiling Point Not specified

Insoluble in water, soluble in

Solubility fluorinated and some organic General knowledge
solvents
CAS Number 355-47-5 PubChem

Research Area: Surface Modification and Materials
Science

The primary application of 1H,1H-Perfluorononylamine lies in the modification of material
surfaces to impart desirable properties such as hydrophobicity and oleophobicity.

Creation of Hydrophobic and Oleophobic Surfaces

1H,1H-Perfluorononylamine can be grafted onto various substrates to create surfaces that
repel water and oil. A notable example is the laccase-mediated grafting onto lignocellulosic
materials like jute.
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Modifying Water Contact  Oil Contact
Substrate Reference
Agent Angle (°) Angle (°)
1H,1H-
Increased by
Jute Perfluorononyla 117.16 [11[2]
_ 46.35%
mine (PFNL)
4-[4-
(trifluoromethyl)p  Increased by
Jute Not Reported [11[2]
henoxy]phenol 41.94%
(TEFMPP)

This protocol describes a general procedure for the enzymatic grafting of 1H,1H-
Perfluorononylamine onto a lignocellulosic surface.

o Substrate Preparation: Jute fibers are thoroughly cleaned and dried to remove any surface
impurities.

o Enzyme Solution Preparation: A solution of laccase enzyme is prepared in a suitable buffer
(e.g., sodium acetate buffer, pH 5.0).

o Grafting Reaction:

o The jute fibers are immersed in the laccase solution.

o 1H,1H-Perfluorononylamine is added to the mixture. The reaction is carried out with
gentle agitation at a controlled temperature (e.g., 50°C) for a specific duration (e.g., 2
hours).

e Washing and Drying: The modified jute fibers are removed from the reaction mixture,
washed extensively with appropriate solvents (e.g., ethanol, water) to remove any unreacted
amine and enzyme, and then dried.

o Characterization: The surface properties of the modified jute are characterized using
techniques such as contact angle measurements, X-ray photoelectron spectroscopy (XPS),
and scanning electron microscopy (SEM).
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Laccase-mediated grafting of 1H,1H-Perfluorononylamine onto jute fibers.

Development of Liquiphobic Coatings

1H,1H-Perfluorononylamine can be incorporated into polymeric materials to create coatings
that repel a wide range of liquids.

This protocol outlines the synthesis of a random copolymer for creating liquiphobic surfaces, as
suggested by patent literature.[3]

o Monomer Preparation: A fluorinated monomer derived from 1H,1H-Perfluorononylamine is
synthesized. This typically involves reacting the amine with a suitable acrylate or
methacrylate precursor.

e Polymerization:

o The fluorinated monomer, a co-monomer (e.g., one with a functional group for surface
adhesion), and a radical initiator are dissolved in an appropriate solvent in a reaction flask
equipped with a condenser and nitrogen inlet.

o The mixture is purged with nitrogen and heated to initiate polymerization (e.g., 60-110°C).
o The reaction is allowed to proceed for a set time (e.g., 2-24 hours).

 Purification: The resulting polymer is purified, for example, by precipitation in a non-solvent,
followed by filtration and drying.
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+ Coating Application: The purified polymer is dissolved in a suitable solvent and applied to a
substrate surface via methods like spin-coating or dip-coating.

« Curing: The coated substrate is heated to facilitate solvent evaporation and promote
adhesion of the polymer film to the surface.

Fluorinated & Functional Monomers

Radical Polymerization

Fluorinated Copolymer

Surface Coating
(Spin or Dip-Coating)

Heating/Curing

Liquiphobic Surface

Click to download full resolution via product page

Workflow for creating a liquiphobic surface using a fluorinated copolymer.

Research Area: Biological and Biomedical
Applications
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The unique interactions of fluorinated compounds with biological molecules open up avenues
for research in drug development and diagnostics.

Investigating Perfluoroalkyl-Protein Interactions

Understanding how perfluoroalkyl substances interact with proteins is crucial for assessing their
biological activity and potential toxicity. 1H,1H-Perfluorononylamine has been used in studies
to probe these interactions.

. . . Dispersion
Protein Dispersing Agent . Reference
Efficiency (%)

Showed capacity to
. . 1H,1H- .
Various Proteins ] disperse, but less [4]
Perfluorononylamine
potent than PFNA

. _ Perfluorononanoic
Various Proteins _ 53-100 [4]
acid (PFNA)

This protocol describes a general method for assessing the ability of a perfluoroalkyl compound
to mediate the phase separation of proteins into a fluorous solvent.[4]

o Protein Solution Preparation: A stock solution of the protein of interest is prepared in an
aqueous buffer (e.g., PBS).

o Perfluoroalkyl Compound Solution: A stock solution of 1H,1H-Perfluorononylamine is
prepared in a suitable solvent.

e Phase Separation Assay:

o In a microcentrifuge tube, the protein solution, the perfluoroalkyl compound solution, and a
fluorous solvent (e.g., perfluorohexane) are combined.

o The mixture is vortexed to ensure thorough mixing and then centrifuged to separate the
agueous and fluorous phases.

o Quantification: The amount of protein in the fluorous phase is quantified, for example, by
measuring its intrinsic fluorescence or by using a protein quantification assay. The dispersion
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efficiency is calculated as the percentage of the initial protein that has transferred to the
fluorous phase.
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Experimental workflow for assessing protein dispersion by 1H,1H-Perfluorononylamine.

Developmental Toxicity Screening

1H,1H-Perfluorononylamine has been included in high-throughput screening assays to
assess the developmental toxicity of per- and polyfluoroalkyl substances (PFAS).

Developmental
Compound CAS Number o Reference
Toxicity (<100 pM)

1H,1H-

] 355-47-5 Inactive [5][6]
Perfluorononylamine

This protocol provides a general overview of a medium-throughput developmental toxicity
assay using zebrafish embryos.[5][6]

o Embryo Collection and Plating: Zebrafish embryos are collected shortly after fertilization and
placed into multi-well plates containing embryo medium.
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e Compound Exposure: A solution of 1H,1H-Perfluorononylamine in a suitable solvent (e.g.,
DMSO) is added to the wells at various concentrations. Control wells with solvent only are
included.

 Incubation: The plates are incubated at a controlled temperature (e.g., 28°C) for a specific
period (e.g., up to 6 days post-fertilization).

o Morphological Assessment: At the end of the exposure period, embryos are examined under
a microscope for any developmental malformations, such as pericardial edema, yolk sac
edema, and spinal curvature.

o Data Analysis: The incidence and severity of malformations are recorded and analyzed to
determine the concentration-response relationship and identify any toxic effects.

Future Research Directions

The unique properties of 1H,1H-Perfluorononylamine suggest several promising avenues for
future research:

o Drug Delivery: The amine functionality can be used to conjugate drugs or targeting ligands,
while the perfluorinated chain could facilitate transport across biological membranes or be
used for creating stable nanoemulsions.

o Biocompatible Coatings: Further research into the biocompatibility of surfaces modified with
1H,1H-Perfluorononylamine could lead to applications in medical implants and devices to
reduce biofouling.

o Advanced Materials: Incorporation of 1H,1H-Perfluorononylamine into novel polymers and
composites could lead to materials with enhanced thermal stability, chemical resistance, and
unique surface properties for applications in electronics, aerospace, and protective coatings.

e Environmental Fate and Toxicology: More detailed studies are needed to fully understand the
environmental persistence, bioaccumulation potential, and toxicological profile of 1H,1H-
Perfluorononylamine to ensure its safe and sustainable use.

Conclusion
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1H,1H-Perfluorononylamine is a versatile fluorinated compound with significant potential in
materials science and biomedical research. Its ability to create highly hydrophobic and
oleophobic surfaces has been demonstrated, and it serves as a valuable tool for studying the
interactions of perfluoroalkyl substances with biological systems. The detailed protocols and
summarized data in this guide are intended to provide a solid foundation for researchers to
explore and expand upon the applications of this intriguing molecule. Further investigation into
the areas outlined will undoubtedly unlock new possibilities for innovation and technological
advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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